(Z)-2-(furan-2-ylmethylene)-6-methoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C14H10O4/c1-16-9-4-5-11-12(7-9)18-13(14(11)15)8-10-3-2-6-17-10/h2-8H,1H3/b13-8-
• InChI Key: BCSGYHXIQQFWLL-JYRVWZFOSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CO3)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CO3)/O2
• Molecular Formula: C14H10O4
• Molecular Weight: 242.23 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-6-methoxybenzofuran-3(2H)-one, also known as BMF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BMF belongs to the class of benzofuran derivatives and is known for its unique structural characteristics, which make it a promising candidate for drug development and other scientific research applications.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• Cyclization of Propionic Acid Derivatives: A study by Horaguchi, Shimizu, and Abe (1976) explored the cyclization of 3-(benzofuran-3-yl)propionic acid derivatives. They found that the reaction conditions significantly influenced the products formed, providing insights into synthetic pathways for related compounds.
• Synthesis and Properties of Benzoxazines: In a study by Wang et al. (2012), fully bio-based benzoxazine monomers were synthesized and their copolymerization investigated. The study demonstrated the furan moiety's effects on improving the thermal properties of copolymerized resins.

Reaction Mechanisms and Derivative Formation

• Formation of Dicyano and Dibenzo Derivatives: A study by Shestopalov and Naumov (2003) examined reactions leading to the formation of 2-amino-4-aryl-1,3-dicyano-7-methoxydibenzo[b,d]furans. This research provides insights into the synthetic routes for structurally complex furan derivatives.
• X-ray and DFT Studies of Furan Derivatives: The molecular and solid-state structure of specific furan derivatives was investigated in a study by Rahmani et al. (2017), utilizing X-ray powder diffraction and density functional theory (DFT) for detailed structural analysis.

Applications in Biological and Medicinal Chemistry

• Antiangiogenic Potential of Derivatives: Research by Braud et al. (2003) focused on the synthesis of furan derivatives as potential inhibitors of angiogenesis, highlighting their potential therapeutic applications.
• Antimycobacterial Activity: A study by Yempala et al. (2012) synthesized dibenzofuran embodied homoisoflavonoids and evaluated their antitubercular properties, demonstrating potential applications in treating infectious diseases.

Chemical Reactions and Catalysis

• Reactions with Electrophilic Ethylenes: The reaction dynamics of donor-substituted furans with electrophilic ethylenes were studied by Mlostoń and Huisgen (1994). This research contributes to understanding the reactivity of furan derivatives under various conditions.

Conformational Analysis and Structural Studies

• Analysis of Organic Carbonyl Compounds: A conformational analysis of p-methoxybenzoyl derivatives of benzo[b]furan was conducted by Benassi et al. (1987), providing insights into the structural properties of these molecules in solution.